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Compound of Interest

Compound Name: 6-Methoxy-2-tetralone

Cat. No.: B1345760

An In-depth Technical Guide on the Physical Properties of 6-Methoxy-2-tetralone: Solubility
and Stability

Introduction

6-Methoxy-2-tetralone (CAS No. 2472-22-2) is an aromatic ketone and a methoxy-substituted
tetralone derivative.[1] It serves as a versatile intermediate in organic synthesis, particularly in
the pharmaceutical industry for the creation of steroidal compounds, anti-inflammatory agents,
and central nervous system agents.[1][2][3] Its unique structure, featuring a tetralone ring with
a methoxy group, makes it a valuable building block for complex molecules.[1][3] This guide
provides a comprehensive overview of the core physical properties of 6-Methoxy-2-tetralone,
with a specific focus on its solubility and stability, tailored for researchers, scientists, and
professionals in drug development.

Physical and Chemical Properties

6-Methoxy-2-tetralone typically appears as a pale yellow to off-white or light beige to orange
crystalline solid at room temperature.[1][2][4][5] It is noted to be more expensive, less stable,
and more challenging to synthesize compared to its isomer, 6-methoxy-1-tetralone.[2]

Table 1: General Physical and Chemical Properties of 6-Methoxy-2-tetralone
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Property Value Source(s)

Molecular Formula C11H1202 [L13141511611 71

Molecular Weight 176.21 g/mol [L][3][4116][7]
Pale yellow to off-white; light

Appearance yellow-beige to orange [1112][4]1[5]
crystalline solid

Melting Point 28-35 °C; 30-37 °C; 33-35 °C [BI[41516]1[71I8]I9]

- ) 114-116 °C @ 0.2 mmHg;

Boiling Point [418119]

124.0-124.5 °C @ 0.9 Torr
) ~1.043 - 1.124 g/lcm3
Density [4107118]

(estimate)

Refractive Index

n20/D 1.5645 (lit.)

[2114]718]

Flash Point

>230 °F (>110 °C)

[4]18]

CAS Number

2472-22-2

[1](61[7]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its
formulation, bioavailability, and purification processes.

Table 2: Solubility of 6-Methoxy-2-tetralone
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Solvent Solubility Source(s)
Water Limited / Sparingly Soluble [1]

Ethanol Soluble [1]
Acetone Soluble [1]
Dimethyl Sulfoxide (DMSO) Soluble [1]

Diethyl Ether Soluble

Dichloromethane Soluble

Chloroform Soluble [2]

The presence of the polar ketone and methoxy groups allows for some interaction with polar

solvents, while the aromatic ring and hydrocarbon backbone contribute to its solubility in

common organic solvents.[1]

Stability and Storage

Understanding the stability of 6-Methoxy-2-tetralone is essential for ensuring its integrity

during storage and handling, as well as for predicting its shelf-life in formulations. The

compound is generally stable under normal temperatures and pressures but requires specific

conditions to prevent degradation.[1]

Table 3: Stability and Recommended Storage for 6-Methoxy-2-tetralone
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Parameter Information Source(s)

N Stable under normal
General Stability [1]
temperatures and pressures.

Air sensitive; Light-sensitive
Sensitivities degradation should be [1][4]117]

avoided.

o Strong oxidizing agents, strong
Incompatibilities ) [1]
acids, strong bases.

2-8°C; Keep Cold; Store at <
Storage Temperature 4oc [L103][41[7]

Store in a cool, dry, well-
Storage Conditions ventilated area in tightly sealed  [1]

containers.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline
standard protocols for evaluating the solubility and stability of compounds like 6-Methoxy-2-
tetralone.

Protocol for Determining Solubility

This protocol describes a systematic approach to qualitatively and semi-quantitatively assess
the solubility of 6-Methoxy-2-tetralone in various solvents.

Objective: To determine the solubility profile of 6-Methoxy-2-tetralone in water, aqueous acidic
and basic solutions, and common organic solvents.

Materials:
¢ 6-Methoxy-2-tetralone

e Deionized Water
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5% (w/v) Hydrochloric Acid (HCI)

5% (w/v) Sodium Hydroxide (NaOH)

5% (w/v) Sodium Bicarbonate (NaHCOs)

Ethanol, Acetone, Dimethyl Sulfoxide (DMSO)

Vortex mixer, analytical balance, test tubes, spatulas

Procedure:

e |nitial Solvent Screening (Qualitative):

o Place approximately 25 mg of 6-Methoxy-2-tetralone into a small test tube.[10]
o Add 0.75 mL of the selected solvent (e.g., water) in small portions.[10]

o After each addition, shake or vortex the tube vigorously for 60 seconds.[10][11]

o Visually observe if the compound dissolves completely. Record as "soluble," "partially

soluble," or "insoluble."[11]
o Water Solubility and pH Test:
o Perform the test as described in step 1 using deionized water.

o If the compound is water-soluble, test the resulting solution with litmus or a pH meter to
determine if it is acidic, basic, or neutral.[12][13]

e Aqueous Acid/Base Solubility:

o

If the compound is insoluble in water, test its solubility in 5% HCI, 5% NaOH, and 5%
NaHCOs sequentially, using fresh samples for each test.[10][12][13]

(¢]

Solubility in 5% NaOH but not 5% NaHCOs suggests a weak organic acid.[13]

[¢]

Solubility in 5% HCI indicates the presence of a basic group, such as an amine.[10][13]
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¢ Organic Solvent Solubility:

o Repeat the procedure from step 1 for each organic solvent (Ethanol, Acetone, DMSO).
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Solubility Determination Workflow

4 Initial Testing

Start with 25 mg of
6-Methoxy-2-tetralone

Add 0.75 mL Water
Vortex for 60s

- /

No

/Aqueous Acid/Base'T;éting\

Test in 5% NaOH

\Yes
Yes (Weak Acid
No (Neutral Compound)
Organic Solveg{ Testing\
Test in Organic Solvents
ves (Base) GEthanol. Acetone, DMSOD

Record Solubility Profile
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Pharmaceutical Stability Study Workflow
4 Setup )

Select =3 Batches of
6-Methoxy-2-tetralone

Time Zero Analysis
(Purity, Appearance, etc.)
- J/
4 Storage & Testing )

Place Samples in
Stability Chambers

Test at Predetermined Intervals

Accelerated (40°C/75%RH) (3, 6, 9, 12... months)

Long-Term (25°C/60%RH) T

-

4 Evaluation N
\ 4

Analyze Data for
Significant Changes

Generate Stability Report
Establish Re-test Period
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Synthesis of 6-Methoxy-2-tetralone
4 )

Reaction Steps

6-Methoxy-1-tetralone

Conversion to Olefin
(2,4-pentanediol, p-TsOH)

l

Epoxidation
(m-CPBA in Dichloromethane)

l

Acid-Catalyzed Rearrangement
(Ethanolic H2S04, Reflux)

6-Methoxy-2-tetralone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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